4-(Prop-2-en-1-yl)oxan-4-amine

• IUPAC Name: 4-prop-2-enyloxan-4-amine
• InChI: InChI=1S/C8H15NO/c1-2-3-8(9)4-6-10-7-5-8/h2H,1,3-7,9H2
• InChI Key: AVWJZIGTXFPFFZ-UHFFFAOYSA-N
• Canonical SMILES: C=CCC1(CCOCC1)N
• Molecular Formula: C8H15NO
• Molecular Weight: 141.21 g/mol

Description

“4-(Prop-2-en-1-yl)oxan-4-amine” is a chemical compound with the molecular formula C8H15NO. It has a molecular weight of 141.21. It is used for research purposes.

Molecular Structure Analysis

The InChI code for “4-(Prop-2-en-1-yl)oxan-4-amine” is 1S/C8H15NO/c1-2-3-8(9)4-6-10-7-5-8/h2H,1,3-7,9H2. This indicates the presence of a prop-2-en-1-yl group attached to an oxan-4-amine.

Physical And Chemical Properties Analysis

“4-(Prop-2-en-1-yl)oxan-4-amine” is a liquid at room temperature. No boiling point data is available.

Scientific Research Applications

Oxo Boron Clusters and Open Frameworks

Research has highlighted the use of different amine molecules, including compounds structurally similar to 4-(Prop-2-en-1-yl)oxan-4-amine, in the synthesis of oxo boron clusters and their open frameworks. These structures have significant potential in creating new compounds with layered and three-dimensional frameworks, exhibiting properties beneficial for catalysis, nonlinear optics, display, and lighting devices due to their photoluminescence and second harmonic generation capabilities (Lin & Yang, 2011).

Ferrate(VI) and Ferrate(V) Oxidation

Amines play a critical role in the oxidation processes of organic compounds by ferrate(VI) and ferrate(V), offering insights into kinetics and mechanisms that could influence environmental remediation technologies. This research is pivotal for understanding how amines, including those structurally related to 4-(Prop-2-en-1-yl)oxan-4-amine, interact in oxidation reactions, which is essential for environmental chemistry and pollution control (Sharma, 2013).

Advanced Oxidation Processes

The degradation of nitrogen-containing compounds, including various amines, through advanced oxidation processes (AOPs) is critical in treating water and managing environmental pollutants. This research underscores the importance of understanding the chemical behavior of amines in advanced environmental remediation technologies (Bhat & Gogate, 2021).

Amine-functionalized Metal-organic Frameworks

Amine-functionalized metal-organic frameworks (MOFs) are highlighted for their potential applications in CO2 capture, which is directly relevant to addressing climate change challenges. This application area suggests the significant role that amine-functionalized compounds, similar to 4-(Prop-2-en-1-yl)oxan-4-amine, can play in sustainable technologies and green chemistry (Lin, Kong, & Chen, 2016).

Ugi and Ugi-Type Reactions

The use of amines in Ugi four-component reactions (U-4CRs) and their significance in synthesizing peptide moieties and N-heterocyclic compounds is another crucial area of research. This work demonstrates the versatility of amines in facilitating the synthesis of complex organic molecules, potentially including derivatives of 4-(Prop-2-en-1-yl)oxan-4-amine, for pharmaceutical applications (Nazeri, Farhid, Mohammadian, & Shaabani, 2020).

Safety and Hazards

The compound is classified as dangerous, with hazard statements H335, H314, and H227. Precautionary measures include P210, P260, P264, P271, P280, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P363, P370+P378, P403+P233, P403+P235, P405, and P501.